2-phenyl-1-(2,2,4-trimethyl-7-tritylquinolin-1(2H)-yl)ethanone
Description
2-Phenyl-1-(2,2,4-trimethyl-7-tritylquinolin-1(2H)-yl)ethanone is a quinoline-derived compound characterized by a substituted ethanone moiety. Its structure includes:
- A quinoline core with 2,2,4-trimethyl substituents (enhancing steric bulk and electronic effects).
- A 7-trityl group (triphenylmethyl), contributing significant hydrophobicity and steric hindrance.
- A 2-phenyl ethanone group, which introduces a ketone functional group conjugated with an aromatic ring.
Structural elucidation likely employs crystallographic tools like SHELX or WinGX/ORTEP for anisotropic displacement modeling .
Properties
Molecular Formula |
C39H35NO |
|---|---|
Molecular Weight |
533.7 g/mol |
IUPAC Name |
2-phenyl-1-(2,2,4-trimethyl-7-tritylquinolin-1-yl)ethanone |
InChI |
InChI=1S/C39H35NO/c1-29-28-38(2,3)40(37(41)26-30-16-8-4-9-17-30)36-27-34(24-25-35(29)36)39(31-18-10-5-11-19-31,32-20-12-6-13-21-32)33-22-14-7-15-23-33/h4-25,27-28H,26H2,1-3H3 |
InChI Key |
CPYAYIBUFSPCTJ-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(N(C2=C1C=CC(=C2)C(C3=CC=CC=C3)(C4=CC=CC=C4)C5=CC=CC=C5)C(=O)CC6=CC=CC=C6)(C)C |
Origin of Product |
United States |
Biological Activity
2-Phenyl-1-(2,2,4-trimethyl-7-tritylquinolin-1(2H)-yl)ethanone, a compound with a complex structure, has garnered attention in various fields of biological research. Its unique quinoline moiety and phenyl substitution suggest potential pharmacological properties. This article aims to explore the biological activity of this compound through a review of relevant literature, highlighting its synthesis, mechanisms of action, and potential therapeutic applications.
- Molecular Formula : C39H35NO
- Molecular Weight : 533.715 g/mol
- CAS Number : 4598-57-6
Biological Activity Overview
The biological activity of 2-phenyl-1-(2,2,4-trimethyl-7-tritylquinolin-1(2H)-yl)ethanone has been investigated in various studies. Key findings include:
- Antioxidant Activity : The compound exhibits significant antioxidant properties, which are crucial for combating oxidative stress in cells.
- Anticancer Potential : Preliminary studies indicate that this compound may inhibit the proliferation of certain cancer cell lines, suggesting its potential as an anticancer agent.
- Antimicrobial Effects : Research has shown that the compound possesses antimicrobial properties against various bacterial strains.
The mechanisms through which 2-phenyl-1-(2,2,4-trimethyl-7-tritylquinolin-1(2H)-yl)ethanone exerts its biological effects include:
- Free Radical Scavenging : The quinoline structure is known for its ability to donate electrons and neutralize free radicals.
- Enzyme Inhibition : The compound may inhibit specific enzymes involved in cancer cell metabolism and proliferation.
- Membrane Interaction : Its lipophilic nature allows it to interact with cell membranes, potentially disrupting cellular processes.
Case Studies and Research Findings
Several studies have explored the biological activity of this compound:
Table 1: Summary of Research Findings
Detailed Research Insights
- Antioxidant Activity :
- Anticancer Potential :
- Antimicrobial Effects :
Scientific Research Applications
Synthesis and Characterization
The synthesis of 2-phenyl-1-(2,2,4-trimethyl-7-tritylquinolin-1(2H)-yl)ethanone typically involves multi-step organic reactions that include the formation of the quinoline core followed by functionalization to introduce the phenyl and ethanone groups. Characterization techniques such as Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared Spectroscopy (IR) are employed to confirm the structure and purity of the compound.
Biological Activities
This compound has been investigated for various biological activities:
1. Antimicrobial Activity
Research indicates that quinoline derivatives exhibit significant antimicrobial properties. For instance, studies on related quinoline compounds have shown effectiveness against various bacterial strains including Mycobacterium smegmatis and Pseudomonas aeruginosa. The presence of specific functional groups in the quinoline structure enhances its interaction with microbial targets, leading to increased antimicrobial efficacy .
2. Anticancer Potential
Quinoline derivatives have been explored for their anticancer properties. Compounds structurally similar to 2-phenyl-1-(2,2,4-trimethyl-7-tritylquinolin-1(2H)-yl)ethanone have demonstrated cytotoxic effects against cancer cell lines such as HCT-116 and MCF-7. The mechanism often involves the induction of apoptosis in cancer cells through various pathways, making these compounds candidates for further development in cancer therapy .
3. Antioxidant Properties
The antioxidant capacity of quinoline derivatives has been studied extensively. These compounds can scavenge free radicals and reduce oxidative stress in biological systems. This property is crucial for developing therapeutic agents aimed at preventing oxidative damage associated with various diseases .
Case Studies
Several case studies highlight the effectiveness of quinoline derivatives:
Case Study 1: Antimicrobial Screening
In a study assessing the antimicrobial activity of synthesized quinoline derivatives, compounds exhibiting a trifluoromethyl group showed enhanced activity against Gram-negative bacteria compared to their non-modified counterparts. The study utilized well diffusion methods to evaluate inhibition zones against multiple microbial strains .
Case Study 2: Anticancer Activity Assessment
A series of quinoline derivatives were tested for their antiproliferative effects on human cancer cell lines. The results indicated that certain modifications to the quinoline structure significantly improved IC50 values, suggesting a promising avenue for drug development targeting specific cancers .
Data Table: Summary of Biological Activities
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural Analogues
1-(2,2,4-Trimethyl-6-Tritylquinolin-1-yl)ethanone
- Key Difference: Trityl group at position 6 instead of 7 on the quinoline ring.
2-Phenyl-1-(Pyridin-2-yl)ethanone
- Structure: Replaces the quinoline core with a pyridine ring.
- Properties : The pyridine nitrogen enables hydrogen bonding and coordination chemistry, enhancing solubility in polar solvents compared to the hydrophobic trityl group .
2-Phenyl-1-(4-(Trifluoromethyl)phenyl)ethanone
- Structure : Features a CF₃ group at the para position of the phenyl ring.
- Properties : The electron-withdrawing CF₃ group increases electrophilicity of the ketone, contrasting with the electron-donating trimethyl groups in the target compound .
1-(2-Aryl-5-Phenethyl-1,3,4-Oxadiazol-3(2H)-yl)ethanones
- Structure : Incorporates an oxadiazole ring, absent in the target compound.
- Bioactivity: These derivatives exhibit antimicrobial activity, with para-substituted aryl groups (e.g., dimethylamino or chloro) enhancing potency against S. aureus and P. aeruginosa. The trityl group in the target compound may similarly influence bioactivity through lipophilicity .
Physicochemical Properties
| Compound | Key Substituents | Molecular Weight (g/mol) | Notable Properties |
|---|---|---|---|
| Target Compound | 2,2,4-Trimethyl, 7-trityl | ~600 (estimated) | High hydrophobicity, steric hindrance |
| 2-Phenyl-1-(2-pyridin-2-yl)ethanone | Pyridine ring | 197.24 | Moderate solubility, hydrogen bonding |
| 2-Phenyl-1-(4-CF₃-phenyl)ethanone | CF₃ group | 254.22 | Enhanced electrophilicity, polarizability |
| 1-(2-(4-Cl-phenyl)-oxadiazolyl)ethanone | Oxadiazole, 4-Cl-phenyl | 303.75 | Antimicrobial activity, para-substitution |
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
